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Compound of Interest

Compound Name: 3,5-Difluoropyridine

Cat. No.: B1298662 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for the use of 3,5-Difluoropyridine (CAS No. 71902-33-5), a key

intermediate in pharmaceutical synthesis.[1] Adherence to these procedures is critical for

ensuring laboratory safety and experimental integrity.

Physicochemical and Hazard Information
Properly understanding the properties of 3,5-Difluoropyridine is the first step in safe handling.

It is a yellow liquid with a high purity level, often exceeding 99.0%.[1] Key quantitative data are

summarized below for clear reference.

Property Value Source

Molecular Formula C5H3F2N [1][2]

Molecular Weight 115.08 g/mol [1][2]

Appearance Yellow Liquid [1]

Boiling Point 92-93°C [1]

Flash Point 9°C (45.0 °F) [1][2]

Density 1.256 - 1.268 g/cm³ [1][2]

Refractive Index 1.437 - 1.444 [1][2]
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Hazard Classifications: This chemical is classified as hazardous.[2][3] It is a flammable liquid

and may cause skin, eye, and respiratory irritation.[2][3][4] It is also considered very toxic to

aquatic life.[3]

Hazard Classification Category

Flammable Liquids Category 2[2][3]

Acute Toxicity (Oral, Dermal, Inhalation) Category 4[2]

Skin Corrosion/Irritation Category 2[2][3][4]

Serious Eye Damage/Eye Irritation Category 2[2][3][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2][3][4]

Hazardous to the aquatic environment, long-

term hazard
Chronic 1[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure. The following table outlines the required PPE for handling 3,5-Difluoropyridine.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[5]

Skin
Chemical-resistant gloves and

long-sleeved clothing

Nitrile gloves are a suitable

option.[6] Fire/flame resistant

and impervious clothing should

be worn.[5]

Respiratory Air-purifying respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.[3]

[4] A type ABEK (EN14387)

respirator filter is

recommended.[2]

Body
Lab coat or chemical-resistant

suit

A "bunny suit" or coveralls can

provide head-to-toe protection.

[7]

Operational Plan: Step-by-Step Handling Protocol
This section provides a procedural workflow for the safe handling of 3,5-Difluoropyridine in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][5]

Ground and bond containers and receiving equipment to prevent static discharge.[3][5]
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Remove all sources of ignition, as the compound has a low flash point.[5] Keep away from

heat, sparks, and open flames.[3]

2. Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in the table above.

Ensure gloves are properly fitted and have no tears or punctures.

3. Handling and Use:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Use non-sparking tools.[3][5]

Keep the container tightly closed when not in use.[3][5]

Do not eat, drink, or smoke in the handling area.[5]

4. Storage:

Store in a cool, dry, and well-ventilated place.[1][3][5]

Keep the container tightly closed.[1][3][5]

Store in a locked-up area.[3][5]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[3]

Emergency Procedures
In the event of an exposure or spill, follow these immediate first-aid measures:
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3][4][5] If not

breathing, give artificial respiration.[3] Call a

poison center or doctor if you feel unwell.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

[5] Rinse the affected area with plenty of soap

and water for at least 15 minutes.[3][4] If skin

irritation persists, get medical advice/attention.

[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses if present and easy

to do.[3] Continue rinsing for at least 15

minutes.[4] If eye irritation persists, get medical

advice/attention.[3][4]

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting.[3] Get medical attention if symptoms

occur.[4]

Disposal Plan
Proper disposal of 3,5-Difluoropyridine and its containers is crucial to prevent environmental

contamination and ensure safety.

Waste Chemical: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3]

Contaminated PPE: Used disposable PPE should be considered hazardous waste and

disposed of accordingly. Reusable PPE must be thoroughly decontaminated before reuse.[8]

Spills: In case of a spill, collect the spillage.[5] Absorb with an inert material and place in a

suitable container for disposal.

Below is a logical workflow for handling 3,5-Difluoropyridine, from preparation to disposal.
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Workflow for Handling 3,5-Difluoropyridine

Preparation

Handling & Use

Disposal

Emergency Response

Prepare Well-Ventilated Area
(Fume Hood)

Check Safety Equipment
(Eyewash, Shower)

Don Appropriate PPE

Handle with Care
(Avoid Contact & Inhalation)

Proceed to Handling

Use in Experiment

Store Properly
(Cool, Dry, Ventilated)

Decontaminate Work Area & Reusable PPE

After Use

Dispose of Waste & Contaminated PPE
(Follow Regulations)

Spill

Contain & Clean Up

Follow Spill Protocol

Exposure

Seek Medical Attention

Administer First Aid

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 3,5-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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